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Compound of Interest

Compound Name: Thulium oxide

Cat. No.: B083069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of thulium oxide, a rare

earth compound with growing importance in various high-technology sectors. This document

details its natural abundance, primary sources, and the intricate processes involved in its

extraction and purification, offering valuable insights for professionals in research, materials

science, and drug development.

Natural Abundance of Thulium
Thulium (Tm) is one of the least abundant of the rare earth elements, making it a valuable and

strategic material.[1][2] Its concentration in the Earth's crust is estimated to be approximately

0.5 parts per million (ppm) by weight.[3] The scarcity of thulium is further highlighted by its low

concentrations in various minerals, where it is always found alongside other rare earth

elements due to their similar chemical properties.[1][3] The majority of the world's thulium is

sourced from ion-adsorption clay deposits in Southern China.[2][3]

The following table summarizes the natural abundance of thulium in various sources and the

typical concentration of thulium in key commercial ores.
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Source
Environment

Abundance/Conce
ntration

Key Commercial
Ores

Typical Thulium
Content (% of total
rare earth oxides)

Earth's Crust ~0.5 mg/kg[3] Monazite ~0.007%[1][3]

Soil 0.4 - 0.8 ppm[3] Bastnäsite Trace amounts

Seawater
250 parts per

quadrillion[3]
Xenotime Low concentrations

Solar System
200 parts per trillion

(by weight)[3]
Euxenite Low concentrations

Ion Adsorption Clays

(Southern China)
~0.5%[3]

Brown Yttrium

Niobium Ore

Not specified, but a

source for

extraction[4]

Primary Sources and Commercial Production
The commercial extraction of thulium is intrinsically linked to the mining and processing of other

more abundant rare earth elements. Thulium is never the primary target of mining operations

but is instead recovered as a byproduct.[5]

Major mineral sources for thulium include:

Monazite: A reddish-brown phosphate mineral that is a significant source of several rare

earth elements.[1][3]

Xenotime: A yttrium phosphate mineral that also contains heavy rare earth elements,

including thulium.[1]

Euxenite: A complex oxide mineral containing yttrium, cerium, erbium, and other rare earths.

[1]

Gadolinite: A silicate mineral that is another source of yttrium and other lanthanides.[3]
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Ion Adsorption Clays: Found predominantly in Southern China, these clays are a major

source of heavy rare earth elements and are crucial for the global supply of thulium.[2][3]

China is the dominant global producer of thulium, with significant reserves and processing

infrastructure.[2][6] Other countries with notable rare earth deposits that could potentially

contribute to thulium supply include Australia, the United States, Myanmar, India, Russia,

Vietnam, and Canada.

Extraction and Purification of Thulium Oxide
The separation of thulium from other rare earth elements is a complex and challenging process

due to their nearly identical chemical properties. Industrial-scale production of high-purity

thulium oxide relies on multi-stage solvent extraction and ion exchange chromatography.

General Extraction Workflow
The overall process for obtaining thulium oxide from its ore involves several key stages, from

the initial ore processing to the final purification of the oxide.
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Caption: High-level workflow for the extraction and purification of thulium oxide from rare earth

ores.

Experimental Protocols
The following sections provide a representative, detailed methodology for the key stages of

thulium oxide extraction and purification, synthesized from various established industrial

practices.

Objective: To dissolve the rare earth elements from the mineral matrix into an aqueous solution.

Methodology:

Ore Preparation: The raw ore (e.g., monazite or xenotime) is first crushed and finely ground

to increase the surface area for chemical reaction.

Acid Digestion: The ground ore is mixed with concentrated sulfuric acid (H₂SO₄) and heated.

This process, known as acid baking, converts the rare earth phosphates into soluble rare

earth sulfates.

Leaching: The resulting paste is then leached with water to dissolve the rare earth sulfates,

creating a "pregnant leach solution" (PLS). This solution contains a mixture of all the rare

earth elements present in the ore, along with other impurities.

Impurity Removal: The pH of the PLS is carefully adjusted to selectively precipitate and

remove impurities such as thorium and iron.

Objective: To separate the rare earth elements into groups (light, middle, and heavy) and to

produce a concentrate enriched in thulium.

Methodology:

Solvent extraction is a liquid-liquid extraction technique that utilizes organic solvents containing

specific extractants to selectively separate metal ions from an aqueous solution. For rare earth

elements, organophosphorus compounds are commonly used extractants.

Organic Phase Preparation: An organic solvent (e.g., kerosene) is mixed with an extractant

such as di-(2-ethylhexyl) phosphoric acid (D2EHPA) or 2-ethylhexyl phosphonic acid mono-
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2-ethylhexyl ester (P507).

Extraction Cascade: The pregnant leach solution is brought into contact with the organic

phase in a series of mixer-settler units. The rare earth elements are selectively transferred

from the aqueous phase to the organic phase based on their atomic number. The heavy rare

earths, including thulium, are typically extracted first.

Scrubbing: The loaded organic phase is "scrubbed" with a dilute acid solution to remove any

co-extracted impurities or less-desired rare earth elements.

Stripping: The purified rare earth elements are then "stripped" from the organic phase back

into an aqueous solution using a stronger acid. By carefully controlling the pH and extractant

concentration through multiple stages, a concentrate enriched in the heavy rare earth

fraction containing thulium, ytterbium, and lutetium is obtained.[4]

The following diagram illustrates the principle of a multi-stage counter-current solvent extraction

process for separating heavy rare earth elements (HREEs) like thulium from light rare earth

elements (LREEs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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